Cas no 1353500-24-9 (Tert-Butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate)

• Product Name: Tert-Butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate
• CAS No: 1353500-24-9
• MF: C₁₄H₂₂N₄O₃
• MW: 294.349483013153
• MDL: MFCD21090987
• CID: 4784180
• Update Time: 2025-10-28

Tert-Butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate
• tert-butyl 3-(dimethylcarbamoyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate
• Tert-Butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate

• MDL： MFCD21090987
• Inchi： 1S/C14H22N4O3/c1-14(2,3)21-13(20)18-7-6-10-9(8-18)11(16-15-10)12(19)17(4)5/h6-8H2,1-5H3,(H,15,16)
• InChI Key： DWBQMSBIKYOADE-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(C(N(C)C)=O)=NNC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.16919058 g/mol
• Monoisotopic Mass: 294.16919058 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.5
• Molecular Weight: 294.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Tert-Butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate

Introduction to Tert-Butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate (CAS No. 1353500-24-9)

Tert-Butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate, identified by its CAS number 1353500-24-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[4,3-c]pyridine scaffold, a heterocyclic structure known for its broad biological activity and potential therapeutic applications. The presence of a dimethylamino group and a tert-butyl carbonyl moiety in its molecular framework suggests unique physicochemical properties that make it a promising candidate for further investigation.

The chemical structure of this compound is characterized by a fused ring system consisting of a pyrazole ring connected to a pyridine ring. This particular arrangement enhances its interactions with biological targets, making it an attractive scaffold for drug discovery. The tert-butyl carbonyl group not only contributes to the stability of the molecule but also serves as a handle for further functionalization, enabling chemists to modify its properties and explore new derivatives.

The dimethylamino substituent introduces basicity to the molecule, which can be exploited in designing compounds that interact with acidic biological targets such as enzymes and receptors. This feature is particularly valuable in the development of kinase inhibitors and other small-molecule drugs that require precise interaction with their intended targets. The combination of these functional groups makes Tert-butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate a versatile building block for medicinal chemists.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. Pyrazolo[4,3-c]pyridine derivatives have been extensively studied due to their diverse pharmacological activities. For instance, some members of this class have shown promise as antiviral agents, anticancer drugs, and neuroprotective compounds. The compound in question (Tert-butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate) is no exception and has been explored in several preclinical studies.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the biological activity of various pyrazolo[4,3-c]pyridine derivatives. Among these compounds, Tert-butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate exhibited significant inhibitory effects on certain kinases involved in cancer cell proliferation. The study demonstrated that the compound could disrupt signaling pathways critical for tumor growth and survival. This finding underscores the potential of this scaffold as a basis for developing anticancer agents.

The physicochemical properties of Tert-butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate also make it an interesting candidate for drug delivery systems. Its solubility profile and stability under various conditions are crucial factors that determine its suitability for formulation into oral or injectable medications. Researchers have been exploring ways to enhance its bioavailability while maintaining its therapeutic efficacy.

One innovative approach involves using prodrugs or nanotechnology-based delivery systems to improve the pharmacokinetics of this compound. By leveraging advances in drug formulation technology, scientists aim to develop more effective treatments that can be administered with greater ease and fewer side effects. These efforts are part of a broader trend toward personalized medicine, where drugs are tailored to individual patients based on their unique biological profiles.

The synthesis of Tert-butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate is another area of active research. Chemists have developed multiple synthetic routes that allow for efficient production of this compound on both laboratory and industrial scales. These methods often involve multi-step reactions that require careful optimization to ensure high yields and purity. The development of robust synthetic protocols is essential for enabling large-scale production and further exploration of this compound's therapeutic potential.

In conclusion,Tert-butyl 3-[(dimethylamino)carbonyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate (CAS No. 1353500-24-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique chemical features and promising biological activities make it a valuable asset in the pharmaceutical industry's quest to discover new treatments for various diseases. As research continues to uncover new applications for this compound,Tert-butyl 3-[(dimethylamino)carbonyl]-1